Cas no 171820-74-9 (Na-Boc-Nd-allyloxycarbonyl-L-ornithine)
Na-Boc-Nd-allyloxycarbonyl-L-ornithine is a protected derivative of L-ornithine, featuring Boc (tert-butoxycarbonyl) and allyloxycarbonyl (Alloc) protecting groups on the α-amine and side-chain amine, respectively. This dual protection enhances selectivity in peptide synthesis, allowing orthogonal deprotection strategies for controlled modifications. The Boc group offers acid-labile stability, while the Alloc group can be removed under mild palladium-catalyzed conditions, minimizing side reactions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and complex bioconjugation applications, ensuring high purity and yield. Its structural versatility makes it a preferred choice for researchers working with ornithine-containing peptides, enabling precise functionalization and advanced molecular design.
171820-74-9 structure
Product Name:Na-Boc-Nd-allyloxycarbonyl-L-ornithine
CAS No:171820-74-9
MF:C14H24N2O6
MW:316.350164413452
MDL:MFCD00800349
CID:136130
PubChem ID:57653751
Update Time:2025-06-07
Na-Boc-Nd-allyloxycarbonyl-L-ornithine Chemical and Physical Properties
Names and Identifiers
-
- (S)-5-(((Allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)pentanoic acid
- Boc-Orn(Alloc)-OH
- (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-(prop-2-enoxycarbonylamino)pentanoic acid
- Aloc-L-Orn(Boc)-OH*DCHA
- Boc-Orn(Alloc)-OH·DCHA
- Boc-Orn(Aloc)-OH
- L-Ornithine,N<sup>2</sup>-[(1,1-dimethylethoxy)carbonyl]-N<sup>5</sup>-[(2-propen-1-yloxy)carbonyl]-
- NULL
- A-Alloc-L-ornithine
- A-Alloc-N
- A-Boc-L-ornithine
- A-Boc-N
- AmbotzBAA1119
- Nalpha-Boc-Ndelta-Alloc-L-ornithine
- Ndelta-Alloc-Nalpha-Boc-L-ornithine
- N2-[(1,1-Dimethylethoxy)carbonyl]-N5-[(2-propen-1-yloxy)carbonyl]-L-ornithine
- Boc-Orn(Boc).DCHA
- Boc-L-Orn(Aloc)-OH
- Boc-L-Orn(Boc)DCHA
- BOC-L-ORN(ALLOC)-OH
- RARECHEM EM WB 0174
- ALOC-ORN(BOC)-OH DCHA
- ALLOC-L-ORN(BOC)-OH DCHA
- N
- 6426AH
- N?-Boc-N?-allyloxycarbonyl-L-ornithine
- N-Boc-N'-[(Allyloxy)carbonyl]-L-ornithine
- ST24036202
- 820
- MFCD00800349
- AS-56751
- n-boc-n'-((allyloxy)carbonyl)-l-ornithine
- N-alpha-t-Butyloxycarbonyl-N-gamma-allyloxycarbonyl-L-ornithine (Boc-L-Orn(Alloc)-OH)
- J-010761
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-5-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
- DTXSID20373162
- EN300-7366383
- Boc-Orn(Alloc)-OH, >=97.0%
- AKOS015901343
- 171820-74-9
- A881908
- SCHEMBL25356549
- (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-5-{[(PROP-2-EN-1-YLOXY)CARBONYL]AMINO}PENTANOIC ACID
- Na-Boc-Nd-allyloxycarbonyl-L-ornithine
-
- MDL: MFCD00800349
- Inchi: 1S/C14H24N2O6/c1-5-9-21-12(19)15-8-6-7-10(11(17)18)16-13(20)22-14(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,15,19)(H,16,20)(H,17,18)/t10-/m0/s1
- InChI Key: OSIUYHBPBBOKMJ-JTQLQIEISA-N
- SMILES: O(C(N[C@H](C(=O)O)CCCNC(=O)OCC=C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 316.16300
- Monoisotopic Mass: 316.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114
- XLogP3: 1.6
Experimental Properties
- Color/Form: No data available
- Density: 1.153
- Melting Point: No data available
- Boiling Point: 504.9±50.0 °C at 760 mmHg
- Flash Point: 259.1±30.1 °C
- PSA: 113.96000
- LogP: 2.43850
Na-Boc-Nd-allyloxycarbonyl-L-ornithine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Store at 4°C,-4At ℃Store…Better
Na-Boc-Nd-allyloxycarbonyl-L-ornithine Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Na-Boc-Nd-allyloxycarbonyl-L-ornithine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 340764-1G |
N |
171820-74-9 | 98% | 1G |
¥ 341 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 340764-5G |
N |
171820-74-9 | 98% | 5G |
¥ 1363 | 2022-04-26 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N131928-50g |
Na-Boc-Nd-allyloxycarbonyl-L-ornithine |
171820-74-9 | ≥97% | 50g |
¥2648.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N131928-10g |
Na-Boc-Nd-allyloxycarbonyl-L-ornithine |
171820-74-9 | ≥97% | 10g |
¥566.90 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-YX457-1g |
Na-Boc-Nd-allyloxycarbonyl-L-ornithine |
171820-74-9 | ≥97% | 1g |
¥173.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-YX457-5g |
Na-Boc-Nd-allyloxycarbonyl-L-ornithine |
171820-74-9 | ≥97% | 5g |
¥523.0 | 2022-02-28 | |
| TRC | N234250-1g |
Na-Boc-Nd-allyloxycarbonyl-L-ornithine |
171820-74-9 | 1g |
$ 150.00 | 2022-06-03 | ||
| TRC | N234250-2.5g |
Na-Boc-Nd-allyloxycarbonyl-L-ornithine |
171820-74-9 | 2.5g |
$ 225.00 | 2022-06-03 | ||
| TRC | N234250-5g |
Na-Boc-Nd-allyloxycarbonyl-L-ornithine |
171820-74-9 | 5g |
$ 495.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B832881-10g |
Boc-Orn(Alloc)-OH |
171820-74-9 | ≥97% | 10g |
¥614.70 | 2022-09-02 |
Na-Boc-Nd-allyloxycarbonyl-L-ornithine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
171820-74-9 (Na-Boc-Nd-allyloxycarbonyl-L-ornithine) Related Products
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- 259221-91-5(Boc-D-Glu(oall)-OH)
- 171820-73-8(Boc-Dab(Aloc)-OH)
- 208522-13-8((S)-N-Boc-2-(3'-butenyl)glycine)
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